3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione

• IUPAC Name: 3-benzyl-1-(1,3-thiazol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H12N2O2S/c17-12-9-11(8-10-4-2-1-3-5-10)13(18)16(12)14-15-6-7-19-14/h1-7,11H,8-9H2
• InChI Key: DVTXYKJYWOWZIZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=NC=CS2)CC3=CC=CC=C3
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

Synthesis Analysis

The synthesis of 3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione and related compounds involves multiple steps, including condensation, cyclization, and functional group transformations. While specific synthesis pathways for this compound are not directly detailed in the searched literature, related synthetic strategies involve the use of substituted thiosemicarbazides/thiohydrazides that undergo cyclization in the presence of catalysts to yield thiadiazoles or thiazoles, which could be relevant for constructing the thiazolyl component of the target molecule (Dani et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds similar to 3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione has been elucidated using X-ray crystallography, revealing insights into their crystalline forms and stabilization through intramolecular and intermolecular hydrogen bonding (Dani et al., 2013). These structural analyses underscore the importance of hydrogen bonds in dictating the geometry and stability of such molecules.

Chemical Reactions and Properties

The chemical reactivity of 3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione includes its participation in various chemical reactions, influenced by the functional groups present. For instance, compounds with thiazolyl and pyrrolidinedione moieties can engage in nucleophilic and electrophilic substitutions, as well as reactions with organometallic reagents, to afford a range of substituted derivatives (Katritzky et al., 1999).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystallinity are crucial for understanding the behavior of 3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione under various conditions. While specific data on this compound was not found, related studies indicate that the physical properties are significantly influenced by the molecular structure, particularly the presence and position of substituents which affect the compound's phase behavior and solubility (Dani et al., 2013).

Chemical Properties Analysis

The chemical properties of 3-benzyl-1-(1,3-thiazol-2-yl)-2,5-pyrrolidinedione, such as acidity/basicity, reactivity towards various reagents, and stability, are influenced by its functional groups. The thiazole and pyrrolidinedione moieties confer specific reactivity patterns, including the potential for hydrogen bonding and interactions with metal ions, which could be exploited in catalysis or material science (Matczak-Jon et al., 2010).